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Compound of Interest

Compound Name: N-Benzylideneaniline

Cat. No.: B1666777 Get Quote

N-Benzylideneaniline, a foundational Schiff base, and its derivatives represent a versatile

class of compounds with a wide spectrum of biological activities. The characteristic imine or

azomethine group (-C=N-) is crucial to their function, allowing for significant molecular diversity

through substitution on both the aniline and benzaldehyde rings. This guide provides a

comparative analysis of the antimicrobial, anticancer, and antioxidant activities of various N-
Benzylideneaniline derivatives, supported by experimental data and detailed protocols for key

assays.

General Synthesis of N-Benzylideneaniline
Derivatives
N-Benzylideneaniline derivatives are typically synthesized through a condensation reaction

between a substituted aniline and a substituted benzaldehyde. This straightforward synthesis

allows for the creation of large libraries of compounds for biological screening.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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